Cas no 1204-54-2 (1,3-Dioxane,2-(2-furanyl)-4,4,6-trimethyl-)

• Product Name: 1,3-Dioxane,2-(2-furanyl)-4,4,6-trimethyl-
• CAS No: 1204-54-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 218134
• PubChem ID: 251286
• Update Time: 2025-04-19

1,3-Dioxane,2-(2-furanyl)-4,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(2-furanyl)-4,4,6-trimethyl-
• 2-(2-Furyl)-4,4,6-trimethyl-1,3-dioxane
• 2-(furan-2-yl)-4,4,6-trimethyl-1,3-dioxane
• NSC 71579
• 1204-54-2
• NSC71579
• NCIOpen2_000341
• DTXSID20923383
• NSC-71579

• Inchi： 1S/C11H16O3/c1-8-7-11(2,3)14-10(13-8)9-5-4-6-12-9/h4-6,8,10H,7H2,1-3H3
• InChI Key： SJVWZQYXFRLYQR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.6